Cas no 1803581-57-8 (1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride
• CAS No: 1803581-57-8
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD28714696
• CID: 4615971
• PubChem ID: 76045137
• Update Time: 2025-05-27

1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride
• 1-(4-fluoro-2-methoxyphenyl)ethanamine;hydrochloride
• 1-(4-FLUORO-2-METHOXYPHENYL)ETHAN-1-AMINE HCL
• N13112
• 1803581-57-8
• MFCD28714696
• EN300-216541
• A1-14071
• (R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride
• 1-(4-FLUORO-2-METHOXYPHENYL)ETHAN-1-AMINEHCL
• 1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride

• MDL： MFCD28714696
• Inchi： 1S/C9H12FNO.ClH/c1-6(11)8-4-3-7(10)5-9(8)12-2;/h3-6H,11H2,1-2H3;1H
• InChI Key： FFOAXWXWUDSGCD-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)OC)C(C)N

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride

Comprehensive Overview of 1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1803581-57-8)

The compound 1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1803581-57-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a fluoro and methoxy substitution on the phenyl ring, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride synthesis" or "CAS 1803581-57-8 applications", highlighting its relevance in modern chemistry.

In recent years, the demand for fluorinated compounds like 1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine incorporation in drug design, a topic widely discussed in scientific forums. The methoxy group further contributes to the compound's versatility, enabling its use in neuropharmacology and cancer research. Searches for "fluorinated amine derivatives" or "methoxyphenyl amine uses" often lead to this compound, underscoring its importance.

The physicochemical properties of CAS No. 1803581-57-8 make it suitable for various experimental applications. Its hydrochloride salt form ensures improved solubility, a critical factor for in vitro and in vivo studies. This characteristic is particularly appealing to researchers investigating central nervous system (CNS) targets, as evidenced by frequent queries like "amine hydrochloride CNS activity". Additionally, the compound's stability under standard laboratory conditions makes it a reliable choice for high-throughput screening.

From a synthetic chemistry perspective, 1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride is often explored for its role in asymmetric catalysis and chiral auxiliary applications. The presence of the fluoro substituent at the para position and the methoxy group at the ortho position creates a steric and electronic profile that facilitates selective reactions. This has led to increased searches for "ortho-methoxy phenylamine derivatives" and "fluoro-substituted chiral amines" in academic databases.

Beyond its synthetic utility, CAS 1803581-57-8 is also studied for its potential biological interactions. The compound's structure shares similarities with known neurotransmitter modulators, sparking interest in its pharmacological profiling. Queries such as "4-fluoro-2-methoxyphenylamine biological activity" reflect this trend. Moreover, its compatibility with green chemistry principles—such as reduced waste generation—aligns with the industry's shift toward sustainable synthesis methods.

In summary, 1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1803581-57-8) represents a multifaceted compound with broad applicability in medicinal chemistry, material science, and catalysis. Its combination of fluorine and methoxy functionalities, along with its hydrochloride salt properties, positions it as a key player in advancing research across multiple disciplines. As interest in tailored organic intermediates grows, this compound is poised to remain a focal point for innovation.